Cas no 2229204-51-5 (4-hydroxy-2,3,3-trimethylbutanoic acid)

• Product Name: 4-hydroxy-2,3,3-trimethylbutanoic acid
• CAS No: 2229204-51-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 6248954
• PubChem ID: 19873291
• Update Time: 2024-01-07

4-hydroxy-2,3,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2,3,3-trimethylbutanoic acid
• 2229204-51-5
• EN300-1809651

• Inchi： 1S/C7H14O3/c1-5(6(9)10)7(2,3)4-8/h5,8H,4H2,1-3H3,(H,9,10)
• InChI Key： VUIMIHJOFOOOQJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids